4-(2-Benzyl-3-phenylpropyl)phenol

• CAS No.: 61022-46-6
• Molecular Formula: C22H22O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 4-(2-benzyl-3-phenylpropyl)phenol
• InChI: InChI=1S/C22H22O/c23-22-13-11-20(12-14-22)17-21(15-18-7-3-1-4-8-18)16-19-9-5-2-6-10-19/h1-14,21,23H,15-17H2
• InChI Key: ZHOYZJRDPYBVFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)CC3=CC=C(C=C3)O

Description

4-(2-Benzyl-3-phenylpropyl)phenol is an organic compound that belongs to the class of phenols. Phenols are characterized by the presence of a hydroxyl group (-OH) attached to an aromatic hydrocarbon group. This compound features a complex structure with multiple aromatic rings, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Benzyl-3-phenylpropyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of an aryl halide with a nucleophile. For example, the reaction of 4-chloromethylbenzene with a nucleophile under high temperature can yield the desired phenol . Another method involves the treatment of benzenesulphonic acid with molten sodium hydroxide at high temperatures, followed by acidification to produce phenol .

Industrial Production Methods

Industrial production of phenols often involves the oxidation of cumene (isopropylbenzene) to cumene hydroperoxide, which is then cleaved to produce phenol and acetone.

Chemical Reactions Analysis

Types of Reactions

4-(2-Benzyl-3-phenylpropyl)phenol undergoes various types of chemical reactions, including:

Oxidation: Phenols can be oxidized to quinones using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Quinones can be reduced back to phenols using reducing agents like sodium borohydride.

Substitution: Phenols are highly reactive towards electrophilic aromatic substitution due to the activating effect of the hydroxyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide

Reduction: Sodium borohydride

Substitution: Nitric acid (for nitration), sulfuric acid (for sulfonation), halogens (for halogenation)

Major Products Formed

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Nitro, sulfo, and halogenated phenols

Scientific Research Applications

4-(2-Benzyl-3-phenylpropyl)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antioxidant and anti-inflammatory effects.

Medicine: Investigated for its potential therapeutic properties, such as anti-tumor activities.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 4-(2-Benzyl-3-phenylpropyl)phenol involves its interaction with various molecular targets and pathways. Phenols are known to exert their effects through the donation of hydrogen atoms or electrons, which can neutralize free radicals and prevent oxidative damage . This antioxidant activity is crucial in protecting cells from oxidative stress and related diseases .

Comparison with Similar Compounds

Similar Compounds

Phenol: The simplest phenol with a single hydroxyl group attached to a benzene ring.

Benzyl Alcohol: Contains a hydroxyl group attached to a benzyl group, similar to the structure of 4-(2-Benzyl-3-phenylpropyl)phenol.

Hydroquinone: A phenol with two hydroxyl groups in para positions on the benzene ring.

Uniqueness

This compound is unique due to its complex structure with multiple aromatic rings and specific substitution patterns.